2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide

• CAS RN: 81167-93-3
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfonyl]-4-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C15H17NO3S/c1-11-4-5-13(3)14(8-11)10-20(18,19)15-9-12(2)6-7-16(15)17/h4-9H,10H2,1-3H3
• InChI Key: JHNURFXKFRMZJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=CC(=C2)C)[O-]

Description

2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The sulfide compound (0.006 mole) is oxidized with MCPBA (0.014 mol) and is isolated in the manner described in Example 1. Yield 62% of theory. Melting point 156°-158° C. from ethanol/water (80/20 v/v) I.R. N→O 1275 cm-1, SO2 1135, 1310 cm-1.

Synthesis routes and methods II

Procedure details

The sulfide isolated in step (a) above was dissolved in 20 ml of glacial acetic acid and 1.5 ml of 30% hydrogen peroxide was added along with 100 mg of sodium tungstate. The reaction mixture was heated at 40° C. for one hour, cooled, and poured into water to percipitate the product. Yield, 1.46 or 89%. NMR supported the proposed structure.